Cas no 753493-72-0 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide
• CAS No: 753493-72-0
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• CID: 5480686
• Update Time: 2025-06-08

2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-butylphenyl)acetamide
• 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide

• Inchi： 1S/C18H21N5O2S/c1-2-3-5-13-7-9-14(10-8-13)20-16(24)12-26-18-22-21-17(23(18)19)15-6-4-11-25-15/h4,6-11H,2-3,5,12,19H2,1H3,(H,20,24)
• InChI Key： IWTWZNGWXLUOQI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide

Introduction to Compound with CAS No. 753493-72-0 and Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide

The compound with the CAS number 753493-72-0 and the product name 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly the presence of a furan moiety, a triazole ring, and an acetamide functional group, contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles, such as those present in this compound, often exhibit a wide range of biological activities due to their ability to mimic natural biomolecules and interact with biological targets. The furan component in this molecule is known for its role in various pharmacological applications, while the triazole ring is a well-documented scaffold in medicinal chemistry, known for its stability and bioavailability. The acetamide group further enhances the compound's potential by providing a site for further functionalization and interaction with biological receptors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-amino group at the 4-position of the triazole ring is particularly critical, as it influences the compound's solubility and reactivity. Additionally, the 4-butylphenyl moiety at the N-terminal of the acetamide group contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution within the body.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Studies have shown that derivatives of this class exhibit significant activity against various biological targets, including enzymes and receptors involved in inflammatory responses. The furan-2-yl substituent, in particular, has been identified as a key pharmacophore that enhances binding affinity to certain protein targets. This has led to interest in exploring analogs of this compound to optimize its pharmacological properties.

In recent years, there has been a growing emphasis on green chemistry principles in pharmaceutical synthesis. The production of this compound adheres to these principles by minimizing waste and utilizing sustainable methodologies. For instance, catalytic processes have been employed to enhance reaction efficiency, reducing the need for harsh reagents and solvents. This approach not only improves yield but also aligns with global efforts to promote environmental sustainability.

The biological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have demonstrated its efficacy in modulating pathways associated with neurological disorders and metabolic diseases. The combination of the triazole-sulfanyl group and the butylphenyl moiety appears to synergize effectively, enhancing both potency and selectivity. These findings are particularly encouraging given the increasing prevalence of chronic diseases worldwide.

Future research directions include further optimization of this compound through structure-activity relationship (SAR) studies. By systematically modifying various functional groups, researchers aim to identify modifications that enhance therapeutic efficacy while minimizing side effects. Computational modeling techniques are also being employed to predict how different structural changes will impact biological activity. These computational approaches can significantly accelerate the drug discovery process by providing insights into molecular interactions at an atomic level.

The role of computational chemistry in modern drug development cannot be overstated. Advanced algorithms and machine learning models are being used to design novel molecules with desired properties before they are synthesized in the lab. This high-throughput virtual screening approach has already proven valuable in identifying promising candidates for further investigation. In parallel, experimental techniques such as X-ray crystallography are being utilized to elucidate how this compound interacts with biological targets at a molecular level.

The broader implications of this research extend beyond individual compounds like those represented by CAS No. 753493-72-0. They contribute to our fundamental understanding of how heterocyclic structures can be engineered to achieve specific biological outcomes. This knowledge is crucial for developing new therapeutic strategies against complex diseases that require targeted interventions.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. Such partnerships facilitate rapid translation of research findings into tangible benefits for patients worldwide. The development pipeline for compounds like this one exemplifies how interdisciplinary approaches can drive innovation in medicine.

In conclusion,2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-butylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features—particularly the combination of a furan moiety,triazole ring,and acetamide group—confer upon it distinctive chemical properties that make it an attractive candidate for drug development.